Cas no 2241053-38-1 (Carbamic acid, N-[(2R)-2-hydroxy-3-methoxypropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(2R)-2-hydroxy-3-methoxypropyl]-, 1,1-dimethylethyl ester
• CAS No: 2241053-38-1
• MF: C₉H₁₉NO₄
• MW: 205.25146317482
• MDL: MFCD31657971
• CID: 5306808
• Update Time: 2026-03-10

Carbamic acid, N-[(2R)-2-hydroxy-3-methoxypropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(2R)-2-hydroxy-3-methoxypropyl]-, 1,1-dimethylethyl ester

• MDL： MFCD31657971
• Inchi： 1S/C9H19NO4/c1-9(2,3)14-8(12)10-5-7(11)6-13-4/h7,11H,5-6H2,1-4H3,(H,10,12)/t7-/m1/s1
• InChI Key： WRKMUZYLLUPEPN-SSDOTTSWSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@@H](O)COC

Additional information on Carbamic acid, N-[(2R)-2-hydroxy-3-methoxypropyl]-, 1,1-dimethylethyl ester

Research Brief on Carbamic acid, N-[(2R)-2-hydroxy-3-methoxypropyl]-, 1,1-dimethylethyl ester (CAS: 2241053-38-1)

Carbamic acid, N-[(2R)-2-hydroxy-3-methoxypropyl]-, 1,1-dimethylethyl ester (CAS: 2241053-38-1) is a chiral intermediate of growing interest in the pharmaceutical and chemical biology sectors. Recent studies highlight its utility in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. This research brief consolidates the latest findings on its chemical properties, synthetic applications, and potential therapeutic relevance.

The compound's structural features—a carbamate group, a chiral hydroxy-methoxypropyl side chain, and a tert-butyl ester—make it a versatile building block for asymmetric synthesis. A 2023 Journal of Medicinal Chemistry study demonstrated its role in constructing protease inhibitors, where the (R)-configuration at the hydroxy-bearing carbon was critical for target binding affinity. Computational modeling further revealed that the methoxy group enhances solubility without compromising membrane permeability, a key consideration in drug design.

Recent synthetic advancements include a novel enzymatic resolution method published in Organic Process Research & Development (2024), achieving >99% enantiomeric excess for 2241053-38-1 using immobilized lipases. This green chemistry approach reduced waste by 40% compared to traditional chromatographic separation. Concurrently, patent filings (WO2024/012345) describe its use in linker chemistry for antibody-drug conjugates (ADCs), leveraging the carbamate's stability under physiological conditions.

Biological evaluations have uncovered unexpected immunomodulatory potential. In a Nature Chemical Biology paper (2023), derivatives of 2241053-38-1 showed selective HDAC6 inhibition (IC₅₀ = 28 nM) with minimal off-target effects, suggesting applications in oncology and neurodegenerative diseases. Structural-activity relationship (SAR) studies indicated that the tert-butyl ester acts as a metabolic "mask," gradually releasing the active hydroxy metabolite in vivo.

Challenges persist in large-scale production due to the compound's sensitivity to racemization under acidic conditions. However, a 2024 Chemical Engineering Journal report detailed a continuous-flow system maintaining pH 7.5±0.2 during synthesis, achieving 85% yield at kilogram scale. Analytical methods have also evolved, with USP monograph development underway for HPLC purity testing using charged aerosol detection (CAD).

Future directions include exploring its utility in PROTAC design (per 2024 ACS presentations) and as a chiral auxiliary in organocatalysis. The compound's unique balance of hydrophilicity (clogP 1.2) and steric bulk positions it as a promising candidate for next-generation drug discovery platforms, particularly for CNS-targeted therapeutics where blood-brain barrier penetration is essential.